Cas no 2228762-36-3 (2-(5-bromo-3-nitropyridin-2-yl)cyclopropan-1-amine)

• Product Name: 2-(5-bromo-3-nitropyridin-2-yl)cyclopropan-1-amine
• CAS No: 2228762-36-3
• MF: C₈H₈BrN₃O₂
• MW: 258.072020530701
• CID: 6471405
• PubChem ID: 165944406
• Update Time: 2025-05-28

2-(5-bromo-3-nitropyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-nitropyridin-2-yl)cyclopropan-1-amine
• EN300-1922705
• 2228762-36-3

• Inchi： 1S/C8H8BrN3O2/c9-4-1-7(12(13)14)8(11-3-4)5-2-6(5)10/h1,3,5-6H,2,10H2
• InChI Key： XYCXQBMCIJVAIZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1CC1N

Computed Properties

• Exact Mass: 256.97999g/mol
• Monoisotopic Mass: 256.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-(5-bromo-3-nitropyridin-2-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(5-bromo-3-nitropyridin-2-yl)cyclopropan-1-amine (CAS No. 2228762-36-3)

The compound 2-(5-bromo-3-nitropyridin-2-yl)cyclopropan-1-amine (CAS No. 2228762-36-3) is a specialized heterocyclic amine with a unique molecular structure combining a pyridine ring and a cyclopropane moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both bromo and nitro functional groups enhances its reactivity, enabling diverse synthetic applications. Researchers are increasingly interested in this compound due to its potential role in developing small-molecule inhibitors and bioactive probes for drug discovery.

In recent years, the demand for nitropyridine derivatives like 2-(5-bromo-3-nitropyridin-2-yl)cyclopropan-1-amine has surged, driven by their utility in medicinal chemistry and material science. A common query among scientists is how this compound compares to other halogenated nitropyridines in terms of stability and reactivity. Studies suggest that its cyclopropylamine group offers steric and electronic advantages, making it a preferred choice for structure-activity relationship (SAR) studies. Additionally, its CAS No. 2228762-36-3 is frequently searched in databases like SciFinder and Reaxys, highlighting its relevance in academic and industrial settings.

The synthesis of 2-(5-bromo-3-nitropyridin-2-yl)cyclopropan-1-amine typically involves multi-step reactions, including cross-coupling and cyclization techniques. One hot topic in organic chemistry forums is optimizing its yield while minimizing byproducts. Advanced methods such as microwave-assisted synthesis and flow chemistry have been explored to improve efficiency. Environmental concerns also drive interest in green chemistry approaches for producing this compound, aligning with the global push for sustainable research practices.

Another area of interest is the compound's potential applications in cancer research. Preliminary studies indicate that its nitropyridine core may interact with specific kinase targets, sparking investigations into its use as a scaffold for kinase inhibitors. Researchers often ask whether modifications to the cyclopropane or bromo groups could enhance selectivity. Such questions underscore the compound's versatility and the need for further structure-based drug design studies.

From a commercial perspective, CAS No. 2228762-36-3 is listed by several chemical suppliers as a high-purity research chemical. Its pricing and availability are frequently discussed in life science communities, particularly among those sourcing building blocks for drug discovery. Analytical data, including HPLC and NMR spectra, are critical for quality assurance, and suppliers often highlight these details to meet rigorous industry standards.

In summary, 2-(5-bromo-3-nitropyridin-2-yl)cyclopropan-1-amine represents a compelling case study in modern organic synthesis and drug development. Its structural features and functional groups make it a focal point for innovations in pharmaceutical intermediates and biochemical tools. As research progresses, this compound is likely to remain a topic of interest in both academic publications and industrial applications.